Cas no 481725-47-7 (BORONIC ACID, [4-(BROMOACETYL)PHENYL]-)

• Product Name: BORONIC ACID, [4-(BROMOACETYL)PHENYL]-
• CAS No: 481725-47-7
• MF: C₈H₈BBrO₃
• MW: 242.862321853638
• MDL: MFCD28673012
• CID: 3398919
• PubChem ID: 22138728
• Update Time: 2025-06-28

BORONIC ACID, [4-(BROMOACETYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

• BORONIC ACID, [4-(BROMOACETYL)PHENYL]-
• (4-(2-bromoacetyl)phenyl)boronic acid
• 481725-47-7
• SY128940
• (4-(2-Bromoacetyl)phenyl)boronicacid
• MFCD28673012
• 4-(2-Bromoacetyl)phenylboronic Acid
• [4-(2-bromoacetyl)phenyl]boronic acid
• SCHEMBL4952255
• 4-(2-Bromoacetyl)phenylboronicAcid
• BQZTUNUYGFMPBU-UHFFFAOYSA-N
• 4-(2'-bromoacetyl)phenylboronic acid

• MDL： MFCD28673012
• Inchi： 1S/C8H8BBrO3/c10-5-8(11)6-1-3-7(4-2-6)9(12)13/h1-4,12-13H,5H2
• InChI Key： BQZTUNUYGFMPBU-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(B(O)O)=CC=1)=O

Computed Properties

• Exact Mass: 241.97499g/mol
• Monoisotopic Mass: 241.97499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Additional information on BORONIC ACID, [4-(BROMOACETYL)PHENYL]-

Recent Advances in the Application of BORONIC ACID, [4-(BROMOACETYL)PHENYL]- (CAS: 481725-47-7) in Chemical Biology and Pharmaceutical Research

In recent years, the compound BORONIC ACID, [4-(BROMOACETYL)PHENYL]- (CAS: 481725-47-7) has garnered significant attention in the fields of chemical biology and pharmaceutical research. This boronic acid derivative is particularly notable for its unique chemical properties, which make it a versatile tool in drug discovery, targeted therapy, and diagnostic applications. The presence of both a boronic acid group and a bromoacetyl moiety allows for selective interactions with biological targets, facilitating its use in the development of novel therapeutic agents and diagnostic probes.

Recent studies have highlighted the role of BORONIC ACID, [4-(BROMOACETYL)PHENYL]- in the design of proteolysis-targeting chimeras (PROTACs). PROTACs are a groundbreaking class of therapeutics that induce the degradation of specific disease-causing proteins. The boronic acid group in this compound can form reversible covalent bonds with diols, enabling its incorporation into PROTACs designed to target proteins with serine or threonine residues in their active sites. This mechanism has shown promise in the treatment of cancers and neurodegenerative diseases, where selective protein degradation is highly desirable.

Another area of application for BORONIC ACID, [4-(BROMOACETYL)PHENYL]- is in the development of boron neutron capture therapy (BNCT) agents. BNCT is an emerging radiotherapy technique that relies on the nuclear capture of thermal neutrons by boron-10, resulting in high-energy particle release that selectively destroys tumor cells. The bromoacetyl group in this compound can be functionalized to enhance tumor targeting, while the boronic acid moiety ensures efficient boron delivery. Recent preclinical studies have demonstrated its potential in treating glioblastoma and other aggressive cancers.

In addition to its therapeutic applications, BORONIC ACID, [4-(BROMOACETYL)PHENYL]- has been employed in the development of biosensors and diagnostic tools. Its ability to bind to saccharides and other biomolecules with high specificity makes it an excellent candidate for glucose sensing and other biomarker detection systems. Recent advancements in nanotechnology have further expanded its utility, with researchers incorporating this compound into nanoparticle-based platforms for real-time monitoring of disease biomarkers.

Despite its promising applications, challenges remain in the optimization of BORONIC ACID, [4-(BROMOACETYL)PHENYL]- for clinical use. Issues such as stability, bioavailability, and off-target effects need to be addressed through further research. However, ongoing studies continue to explore novel synthetic routes and formulations to overcome these limitations. The compound's versatility and potential for innovation ensure its continued relevance in the rapidly evolving landscape of chemical biology and pharmaceutical research.